Azetidin-3-one O-methyl oxime hydrochloride

Specification

• CAS No.: 935668-46-5
• Molecular Formula: C4H9ClN2O
• Molecular Weight: 136.58
• IUPAC Name: N-methoxyazetidin-3-imine;hydrochloride
• Standard InChI: InChI=1S/C4H8N2O.ClH/c1-7-6-4-2-5-3-4;/h5H,2-3H2,1H3;1H
• Standard InChI Key: WZQHMEQUXYLDID-UHFFFAOYSA-N
• SMILES: CON=C1CNC1.Cl
• Canonical SMILES: CON=C1CNC1.Cl

Introduction

Azetidin-3-one O-methyl oxime hydrochloride, with the CAS number 935668-46-5, is a chemical compound that belongs to the class of azetidines. These heterocyclic compounds are important in organic synthesis and medicinal chemistry due to their unique structural properties and potential biological activities. This article aims to provide a comprehensive overview of Azetidin-3-one O-methyl oxime hydrochloride, including its chemical properties, synthesis, and potential applications.

Synthesis and Reactivity

The synthesis of Azetidin-3-one O-methyl oxime hydrochloride typically involves the reaction of azetidin-3-one with an appropriate oximating agent, followed by methylation and hydrochloride salt formation. The specific conditions and reagents used can vary depending on the desired yield and purity of the final product.

Azetidines, including derivatives like Azetidin-3-one O-methyl oxime hydrochloride, are versatile intermediates in organic synthesis. They can undergo various reactions, such as ring-opening polymerization or substitution reactions, to form more complex molecules.

Potential Applications

While specific applications of Azetidin-3-one O-methyl oxime hydrochloride are not widely documented, compounds in the azetidine class have been explored for their potential in medicinal chemistry. Azetidines can serve as building blocks for the synthesis of biologically active molecules, including pharmaceuticals and agrochemicals.

Potential Applications Table

Application Area	Description
Medicinal Chemistry	Potential use as intermediates for synthesizing biologically active compounds.
Organic Synthesis	Versatile building blocks for forming complex heterocyclic compounds.

Research Findings and Future Directions

Research on azetidine derivatives, including Azetidin-3-one O-methyl oxime hydrochloride, is ongoing. Studies focus on exploring their reactivity, stability, and potential biological activities. Future research may involve investigating the pharmacological properties of these compounds and their derivatives, which could lead to new therapeutic agents.

Research Directions Table

Research Area	Description
Pharmacological Evaluation	Investigating potential biological activities and therapeutic applications.
Synthetic Methodology	Developing efficient synthesis routes for azetidine derivatives.